Cas no 1803678-87-6 (4-Amino-5-cyano-3-(trifluoromethoxy)pyridine-2-carboxamide)

• Product Name: 4-Amino-5-cyano-3-(trifluoromethoxy)pyridine-2-carboxamide
• CAS No: 1803678-87-6
• MF: C₈H₅F₃N₄O₂
• MW: 246.146111249924
• CID: 4910541
• Update Time: 2025-10-30

4-Amino-5-cyano-3-(trifluoromethoxy)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-cyano-3-(trifluoromethoxy)pyridine-2-carboxamide

• Inchi： 1S/C8H5F3N4O2/c9-8(10,11)17-6-4(13)3(1-12)2-15-5(6)7(14)16/h2H,(H2,13,15)(H2,14,16)
• InChI Key： AKFZJXJQESNTNJ-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(N)=O)=NC=C(C#N)C=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 350
• XLogP3: 0.8
• Topological Polar Surface Area: 115

Additional information on 4-Amino-5-cyano-3-(trifluoromethoxy)pyridine-2-carboxamide

Introduction to 4-Amino-5-cyano-3-(trifluoromethoxy)pyridine-2-carboxamide (CAS No. 1803678-87-6)

4-Amino-5-cyano-3-(trifluoromethoxy)pyridine-2-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1803678-87-6, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and roles in drug discovery. The structural features of this molecule, including its amino, cyano, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential applications in the development of novel therapeutic agents.

The significance of 4-Amino-5-cyano-3-(trifluoromethoxy)pyridine-2-carboxamide lies in its versatile structural framework, which allows for modifications that can enhance its pharmacological efficacy. The presence of a cyano group at the 5-position and a trifluoromethoxy group at the 3-position introduces electronic and steric effects that can influence binding interactions with biological targets. Furthermore, the amino group at the 2-position provides a site for further functionalization, enabling the synthesis of derivatives with tailored properties.

In recent years, there has been growing interest in pyridine derivatives as scaffolds for drug development. Pyridines are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Among these derivatives, those containing fluorine atoms have been particularly studied due to the ability of fluorine to modulate metabolic stability and binding affinity. The trifluoromethoxy group in 4-Amino-5-cyano-3-(trifluoromethoxy)pyridine-2-carboxamide is an example of such a substituent that can enhance the compound's interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The carboxamide functional group at the 2-position allows for further derivatization through amide bond formation, which is a common strategy in drug design. This flexibility makes 4-Amino-5-cyano-3-(trifluoromethoxy)pyridine-2-carboxamide a valuable building block for medicinal chemists seeking to develop novel compounds with improved pharmacokinetic profiles and target specificity.

Recent advancements in computational chemistry have also highlighted the importance of understanding the three-dimensional structure of molecules like 4-Amino-5-cyano-3-(trifluoromethoxy)pyridine-2-carboxamide. Molecular modeling studies have shown that the arrangement of substituents on the pyridine ring can significantly affect binding affinity and selectivity. These insights have guided the design of new derivatives with enhanced therapeutic potential.

The synthesis of 4-Amino-5-cyano-3-(trifluoromethoxy)pyridine-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of each substituent must be carefully controlled to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, which is crucial for large-scale applications in drug development.

In addition to its synthetic utility, 4-Amino-5-cyano-3-(trifluoromethoxy)pyridine-2-carboxamide has shown promise in preclinical studies as a lead compound for various therapeutic applications. Researchers have explored its potential in treating inflammatory diseases by targeting specific enzymes or receptors involved in inflammation pathways. The cyano group and trifluoromethoxy group are particularly important in these interactions, as they can modulate electronic properties and improve binding affinity.

The pharmaceutical industry continues to invest in the development of novel heterocyclic compounds due to their potential therapeutic benefits. 4-Amino-5-cyano-3-(trifluoromethoxy)pyridine-2-carboxamide represents an example of how structural modifications can lead to compounds with improved pharmacological properties. As research progresses, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs.

The future directions for research on 4-Amino-5-cyano-3-(trifluoromethoxy)pyridine-2-carboxamide include exploring its interactions with various biological targets and optimizing its chemical structure for better efficacy and safety profiles. Additionally, green chemistry approaches may be employed to develop more sustainable synthetic routes for this compound. These efforts will contribute to advancing our understanding of pyridine derivatives and their applications in medicine.